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Compound of Interest

Compound Name: DCvC

Cat. No.: B1195094

DCVC is a hazardous chemical that requires careful handling. It is fatal if swallowed, in contact
with skin, or if inhaled, and may cause an allergic skin reaction.[3] It is also very toxic to aquatic
life.[3][4] Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

Before handling DCVC, ensure the following PPE is worn:
o Chemical-resistant gloves

o Safety goggles with side-shields

o Alab coat or chemical-resistant suit[5]

 In cases of potential aerosol or dust generation, a particulate respirator is necessary.[3][5]

Spill Procedures

In the event of a DCVC spill, follow these procedures:
e Minor Spills:
o Evacuate the immediate area.

o Wearing appropriate PPE, cover the spill with an absorbent material (e.g., vermiculite,
sand, or earth).
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o Carefully collect the absorbed material into a designated, labeled hazardous waste

container.[3]
o Clean the spill area with a suitable decontamination solution.
o Dispose of all contaminated materials as hazardous waste.[5]
e Major Spills:
o Evacuate the laboratory and alert others in the vicinity.

o Contact your institution's Environmental Health and Safety (EHS) office or emergency

response team immediately.

o Prevent entry to the contaminated area until it has been professionally decontaminated.

Quantitative Data

The following table summarizes the key physical and chemical properties of DCVC:

Property Value Source
Molecular Formula C5H7CI2NO2S [6]
Molecular Weight 216.08 g/mol [6]
Appearance Solid [1]
B Soluble in DMSO and
Solubility [1107]
Methanol

Experimental Protocol: Disposal of DCVC Waste

This protocol outlines the step-by-step procedure for the safe disposal of DCVC waste. Note:
Always consult and adhere to your institution's specific hazardous waste management
guidelines and local, state, and federal regulations.[5]

Materials

o Designated hazardous waste container (clearly labeled)
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Appropriate PPE (see above)

Chemical spill kit

Procedure

Segregation: Do not mix DCVC waste with other waste streams. It should be collected in a
dedicated, properly labeled hazardous waste container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
the chemical name "S-(1,2-dichlorovinyl)-L-cysteine," and the appropriate hazard symbols
(e.g., toxic, environmentally hazardous).

Solid Waste:

o Place contaminated solid waste (e.g., gloves, weigh boats, paper towels) directly into the
designated hazardous waste container.

o Ensure the container is kept closed when not in use.

Liquid Waste:

o Collect DCVC solutions in a compatible, sealed, and clearly labeled hazardous waste
container.

o Do not pour DCVC solutions down the drain.

Storage: Store the hazardous waste container in a designated, secure, and well-ventilated
satellite accumulation area, away from incompatible materials.

Final Disposal: Once the container is full, or in accordance with your institution's policies,
arrange for pickup by your institution's EHS office or a licensed hazardous waste disposal
contractor.[8]

Visual Guidance
DCVC Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of DCVC.
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Caption: A workflow diagram for the safe disposal of DCVC waste.

Hypothetical DCVC Decomposition Pathway

While the precise decomposition products of DCVC under various environmental conditions
require specific experimental determination, a hypothetical pathway can be conceptualized
based on its chemical structure.

S-(1,2-dichlorovinyl)-L-cysteine (DCVC)

Degradation

Unstable Intermediates

Potential Decomposition Products
(e.g., Pyruvic Acid, Ammonia,
Dichloroethene, Thiols)

Toxic and/or Environmentally
Harmful Compounds
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Caption: A hypothetical decomposition pathway for DCVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. Assessment of the genotoxicity of trichloroethylene and its metabolite, S-(1,2-
dichlorovinyl)-L-cysteine (DCVC), in the comet assay in rat kidney - PubMed
[pubmed.ncbi.nlm.nih.gov]

¢ 3. sigmaaldrich.com [sigmaaldrich.com]
¢ 4. dcfinechemicals.com [dcfinechemicals.com]
e 5. benchchem.com [benchchem.com]

e 6. S-(1,2-Dichlorovinyl)-L-cysteine | CSH7CI2NO2S | CID 5473611 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 7.DCVC | TargetMol [targetmol.com]
e 8. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Essential Safety and Logistical Information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195094#dcvc-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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